Cas no 163719-70-8 (3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester)

3-Isopropyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester is a heterocyclic compound featuring an oxadiazole core with an isopropyl substituent and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals and agrochemicals. The ethyl ester moiety enhances solubility in organic solvents, facilitating further derivatization, while the isopropyl group can influence steric and electronic properties. Its stability under standard conditions makes it suitable for storage and handling in laboratory settings. The compound is valued for its potential in constructing biologically active molecules, contributing to research in medicinal chemistry and material science.

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester structure

163719-70-8 structure

Product Name:3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester

CAS No:163719-70-8

MF:C₈H₁₂N₂O₃

MW:184.192481994629

MDL:MFCD10566531

CID:110305

PubChem ID:53404637

Update Time:2025-06-07

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-isopropyl-1,2,4-oxadiazole-5-carboxylate
- 1,2,4-Oxadiazole-5-carboxylicacid, 3-(1-methylethyl)-, ethyl ester
- 3-Isopropyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
- ETHYL 3-ISO-PROPYL-1,2,4-OXADIAZOLE-5-CARBOXYLATE
- ethyl 3-propan-2-yl-1,2,4-oxadiazole-5-carboxylate
- Ethyl 3-(propan-2-yl)-1,2,4-oxadiazole-5-carboxylate
- 3-iso-Propyl-1,2,4-oxadiazole-5-carboxylic acid ethyl ester
- 1,2,4-Oxadiazole-5-carboxylic acid, 3-(1-methylethyl)-, ethyl ester
- 163719-70-8
- SCHEMBL1815124
- A925444
- AKOS012662923
- MFCD10566531
- PTWUNLQIQBOQPU-UHFFFAOYSA-N
- AS-5327
- AC4632
- CS-0131535
- SY115985
- DTXSID60695416
- AB56205
- DB-112210
- 3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester
- MDL： MFCD10566531
- Inchi： 1S/C8H12N2O3/c1-4-12-8(11)7-9-6(5(2)3)10-13-7/h5H,4H2,1-3H3
- InChI Key： PTWUNLQIQBOQPU-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=NC(C(C)C)=N1

Computed Properties

Exact Mass: 184.08486
Monoisotopic Mass: 184.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 65.2Å²

Experimental Properties

PSA: 65.22

3-Isopropyl-1,2,4oxadiazole-5-carboxylic acid ethyl ester Pricemore >>

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